Cas no 3337-60-8 (3,5-Dichloro-4-hydroxybenzamide)

• Product Name: 3,5-Dichloro-4-hydroxybenzamide
• CAS No: 3337-60-8
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD06449734
• CID: 1089666
• PubChem ID: 4914907
• Update Time: 2025-04-26

3,5-Dichloro-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-hydroxybenzamide
• 4-Hydroxy-3,5-dichlorobenzamid
• AC1NKKJV
• AK141241
• F3284-7686
• SureCN4104322
• DTXSID70406792
• CS-0323502
• E83186
• 3337-60-8
• SCHEMBL10963813
• TS-02945
• SB77937
• MFCD06449734
• SCHEMBL4104322
• AKOS002256971

• MDL： MFCD06449734
• Inchi： 1S/C7H5Cl2NO2/c8-4-1-3(7(10)12)2-5(9)6(4)11/h1-2,11H,(H2,10,12)
• InChI Key： XIDBELOIUFHQAW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(N)=O)C=1)Cl)O

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-Dichloro-4-hydroxybenzamide

Introduction to 3,5-Dichloro-4-hydroxybenzamide (CAS No. 3337-60-8)

3,5-Dichloro-4-hydroxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 3337-60-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and hydroxyl substituents on the benzene ring imparts distinct reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The compound's molecular structure, featuring a benzene core substituted with two chlorine atoms at the 3rd and 5th positions and a hydroxyl group at the 4th position, contributes to its versatility in chemical transformations. Such structural features are often exploited in drug design to enhance binding affinity and metabolic stability. In recent years, 3,5-Dichloro-4-hydroxybenzamide has been studied for its role in developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3,5-Dichloro-4-hydroxybenzamide is its utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacological properties. For instance, modifications at the amide nitrogen or the hydroxyl group have led to compounds exhibiting promising activities against bacterial infections, inflammation, and even certain types of cancer. The chloro substituents further enhance lipophilicity, which is a critical factor in drug absorption and distribution.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3,5-Dichloro-4-hydroxybenzamide for drug-like properties. Machine learning models trained on large datasets have identified novel analogs with improved solubility and reduced toxicity. These computational approaches complement traditional synthetic strategies, accelerating the discovery pipeline. The integration of artificial intelligence (AI) in medicinal chemistry has been particularly transformative, allowing researchers to predict binding modes and optimize molecular structures with unprecedented precision.

In the context of oncology research, 3,5-Dichloro-4-hydroxybenzamide derivatives have shown promise as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop targeted therapies with fewer off-target effects. Preliminary studies indicate that certain analogs of 3,5-Dichloro-4-hydroxybenzamide can disrupt tumor growth by modulating key signaling cascades involved in cell proliferation and survival.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The amide functionality provides a site for further derivatization through reactions such as hydrolysis, amidation, or condensation with other heterocycles. These transformations open doors to diverse libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to rapidly assess the efficacy of these derivatives against panels of disease-relevant targets.

Environmental considerations are increasingly important in pharmaceutical development. The persistence and bioaccumulation potential of halogenated aromatic compounds like 3,5-Dichloro-4-hydroxybenzamide necessitate careful evaluation during drug design. Researchers are exploring strategies to minimize environmental impact while maintaining therapeutic efficacy. Green chemistry principles are being applied to develop more sustainable synthetic routes, reducing waste and hazardous byproducts.

The role of 3,5-Dichloro-4-hydroxybenzamide extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are found in herbicides and fungicides due to their ability to interact with biological targets in plants. Additionally, derivatives exhibit interesting photochemical properties, making them candidates for use in organic electronics or photodynamic therapy.

Future directions in the study of 3,5-Dichloro-4-hydroxybenzamide include exploring its potential as a prodrug or a lead compound for structure-based drug design. Advances in crystallography and NMR spectroscopy continue to provide insights into how this molecule interacts with biological targets at an atomic level. Such detailed mechanistic understanding is crucial for optimizing drug candidates and predicting their behavior in vivo.

In conclusion,3,5-Dichloro-4-hydroxybenzamide (CAS No. 3337-60-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research methodologies evolve—particularly with the advent of AI-driven approaches—the potential applications of this molecule are likely to expand further into new therapeutic areas.